Cas no 2171623-79-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171623-79-1
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6257261
• PubChem ID: 165543285
• Update Time: 2025-11-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid
• EN300-1479372
• 2171623-79-1
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]-2-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H28N2O5/c1-3-10-23(24(30)29-16-9-8-15-27(29,2)25(31)32)28-26(33)34-17-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h1,4-7,11-14,22-23H,8-10,15-17H2,2H3,(H,28,33)(H,31,32)
• InChI Key： BXRIIDMYNKOMHF-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCN1C(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic Acid (CAS No. 2171623-79-1)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid, identified by its CAS number 2171623-79-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include a fluoren-9-ylmethoxycarbonyl moiety and a pent-4-yne backbone. The presence of these specific structural features contributes to its unique chemical properties and biological interactions. The fluoren moiety, in particular, is known for its stability and ability to enhance the binding affinity of molecules to their target receptors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid has emerged as a potential candidate in this regard. Its unique structural features make it a valuable scaffold for designing molecules that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pent-4-yne backbone provides a rigid framework that can be exploited to optimize the binding properties of drug candidates. Additionally, the presence of the methylpiperidine group enhances the solubility and bioavailability of the molecule, which are critical factors for its efficacy as a therapeutic agent.

The synthesis of 1-2-({(9H-fluoren-9yl)methoxycarbonyl}amino)pent-4-ynoyl-2-methylpiperidine-2-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques ensures the high yield and purity of the final product. These synthetic methodologies are crucial for obtaining a compound that meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the potential of this compound in modulating various biological pathways. For instance, preliminary research suggests that it may interact with enzymes and receptors involved in inflammation and cancer progression. These findings have opened up new avenues for therapeutic intervention and have prompted further investigation into its mechanisms of action.

The pharmacological profile of 1-2-({(9H-fluoren)-9yl)methoxycarbonyl}amino)pent⁴-ynoyl-2-methylpiperidine²-carboxylic acid is being thoroughly examined in preclinical studies. These studies aim to elucidate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects.

In addition to its therapeutic potential, this compound also exhibits interesting chemical properties that make it a valuable tool for research purposes. Its ability to undergo selective modifications allows chemists to explore new synthetic pathways and develop novel derivatives with enhanced biological activity. This flexibility is particularly useful in drug discovery efforts where lead optimization is critical.

The role of computational chemistry in studying 1-2-({(9H-fluoren)-9yl)methoxycarbonyl}amino)^pent4-ynoyl-2-methylpiperidine²-carboxylic acid cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing molecules with improved binding affinity and selectivity.

The future prospects for 1-2-({(9H-fluoren)-9yl)methoxycarbonyl})4
ynoyl
2
methyl
pip
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ine
2
carb
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2171623 79 1)) are exciting and multifaceted. As research continues to uncover new biological functions and mechanisms, this compound is poised to play a significant role in the development of innovative therapies. Its unique structural features and promising pharmacological properties make it a cornerstone in modern drug discovery efforts.